![molecular formula C22H17FN4O4 B2578757 methyl 2-[({2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetyl)amino]benzoate CAS No. 1260988-42-8](/img/structure/B2578757.png)
methyl 2-[({2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetyl)amino]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is likely to be an organic molecule due to the presence of carbon ©, hydrogen (H), nitrogen (N), oxygen (O), and fluorine (F) atoms. It contains a fluorophenyl group, an oxadiazole ring, a pyrrole ring, and a benzoate group, which are common structures in many organic compounds .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the fluorophenyl group could be introduced via a nucleophilic aromatic substitution reaction. The oxadiazole ring could be formed via a cyclization reaction. The exact synthesis route would depend on the specific reagents and conditions used .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of aromatic rings (like the phenyl and pyrrole rings) would contribute to the compound’s stability. The fluorine atom would be expected to pull electron density towards itself, making the fluorophenyl group somewhat electron-poor .Chemical Reactions Analysis
The reactivity of this compound would depend on its structure. The fluorine atom might make the adjacent carbon more susceptible to nucleophilic attack. The oxadiazole ring could potentially participate in reactions with electrophiles .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its structure. For example, the presence of the polar amide group and the electronegative fluorine atom might increase its solubility in polar solvents .Scientific Research Applications
Heterocyclic System Synthesis
Research on compounds with structural similarities to methyl 2-[({2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetyl)amino]benzoate has contributed significantly to the synthesis of heterocyclic systems. These compounds serve as versatile reagents for creating various heterocyclic structures, which are crucial in drug development and materials science. For instance, the synthesis of N3-protected 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones, 5H-thiazolo[3,2-a]pyrimidin-5-one, and other pyrimidinones from related compounds showcases the utility of these chemicals in crafting complex molecular architectures (Selič, Grdadolnik, & Stanovnik, 1997).
Fluorinated Molecules and Crystallography
The study of fluorinated molecules, including those with a benzoyl or fluoro group, contributes to our understanding of molecular interactions and crystallography. These studies help elucidate the structural basis for the activity of potential pharmacological agents and materials. For example, the analysis of ortho-fluorophenylglycine and methyl 4-(fluorocarbonyl)benzoate has shed light on how fluorinated groups influence molecular geometry and intermolecular interactions, which is crucial for designing molecules with desired properties (Burns & Hagaman, 1993).
Radiopharmaceutical Development
Compounds with the 1,2,4-oxadiazol moiety have been explored for their potential in radiopharmaceutical development, particularly for positron emission tomography (PET) imaging. The automated synthesis of [11C]CS1P1, a radiopharmaceutical targeting the sphingosine-1-phosphate receptor, exemplifies the application of these compounds in creating diagnostic tools for medical imaging. This research is pivotal for advancing non-invasive diagnostic methods for various diseases, including neurological conditions and cancer (Luo et al., 2019).
Angiotensin II Receptor Antagonists
Further, the structural characterization of oxadiazole derivatives used as spacers in synthesizing new potential non-peptide angiotensin receptor antagonists highlights the role of these compounds in developing therapeutics for cardiovascular diseases. Understanding the molecular structure and interactions of these spacers can lead to more effective and selective drugs for treating hypertension and related cardiovascular disorders (Meyer et al., 2003).
Future Directions
Mechanism of Action
Target of Action
It’s known that similar compounds with an indole nucleus have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various biological targets.
Mode of Action
Compounds with similar structures have been shown to interact with their targets, leading to various biological effects .
Biochemical Pathways
Similar compounds have been found to influence a variety of biological activities, suggesting that this compound may also affect multiple biochemical pathways .
Result of Action
Similar compounds have been shown to exhibit various biological activities, suggesting that this compound may also have diverse molecular and cellular effects .
Action Environment
Environmental factors can significantly impact the action of similar compounds .
properties
IUPAC Name |
methyl 2-[[2-[2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrrol-1-yl]acetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17FN4O4/c1-30-22(29)16-5-2-3-6-17(16)24-19(28)13-27-12-4-7-18(27)21-25-20(26-31-21)14-8-10-15(23)11-9-14/h2-12H,13H2,1H3,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJOYKCPCMAKUBD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=C1NC(=O)CN2C=CC=C2C3=NC(=NO3)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17FN4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.